![molecular formula C16H21N3O3 B2683367 N-(1-cyanocyclopentyl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide CAS No. 1624311-43-8](/img/structure/B2683367.png)
N-(1-cyanocyclopentyl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyanocyclopentyl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as CPI-0610 and has been found to have various biochemical and physiological effects.
Mechanism of Action
CPI-0610 binds to the bromodomain of BET proteins, preventing them from interacting with acetylated histones and other transcriptional co-regulators. This leads to the downregulation of genes that are involved in cell proliferation and survival, resulting in anti-tumor effects.
Biochemical and Physiological Effects:
CPI-0610 has been found to have various biochemical and physiological effects. In addition to its anti-tumor effects, CPI-0610 has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6). This makes CPI-0610 a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of CPI-0610 is its high selectivity for BET proteins, which reduces the risk of off-target effects. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
For research include the development of more soluble analogs and investigation of its effects on other diseases.
Synthesis Methods
The synthesis of CPI-0610 involves the reaction of 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid with 1-cyanocyclopentylamine. This reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is then purified by column chromatography to obtain CPI-0610 in high purity.
Scientific Research Applications
CPI-0610 has been studied for its potential applications in various scientific research areas. One of the main areas of interest is in the field of cancer research. CPI-0610 has been found to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which play a crucial role in the regulation of gene expression. BET proteins are overexpressed in various types of cancer, and their inhibition has been shown to have anti-tumor effects.
properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3/c17-10-16(7-3-4-8-16)18-13(20)9-19-14(21)11-5-1-2-6-12(11)15(19)22/h11-12H,1-9H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCEOIQYVBILAPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)N(C2=O)CC(=O)NC3(CCCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.